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Compound of Interest

Compound Name: 4-Methoxyphenyl isocyanate

Cat. No.: B042312 Get Quote

An In-depth Technical Guide to High-Purity 4-Methoxyphenyl Isocyanate for Researchers and

Drug Development Professionals

This technical guide provides comprehensive information on high-purity 4-Methoxyphenyl
isocyanate (CAS No. 5416-93-3), a crucial reagent in synthetic chemistry, particularly for

researchers, scientists, and professionals in drug development. This document outlines

commercial suppliers, quantitative data on product specifications, detailed experimental

protocols for quality control, and visual representations of its primary chemical reaction and

analytical workflow.

Commercial Suppliers and Specifications
High-purity 4-Methoxyphenyl isocyanate is available from several reputable chemical

suppliers. The quality and purity of the reagent are critical for reproducible and reliable results

in research and manufacturing. Below is a summary of offerings from prominent suppliers.
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Supplier
Product
Number(s)

Purity
Specification

Analytical
Method

Physical Form

Sigma-Aldrich 238600 99%[1][2] Not Specified Liquid[1][2]

Thermo Scientific

(Alfa Aesar)
A16805 98%[3][4] GC (≥97.5%)[3] Liquid[3]

Tokyo Chemical

Industry (TCI)
I0440 >98.0%[5] GC[5]

Colorless to Light

Yellow Liquid[5]

Santa Cruz

Biotechnology
sc-224424 Not Specified Not Specified Not Specified

Note: Purity levels and specifications are subject to change by the supplier. Always refer to the

lot-specific Certificate of Analysis (CoA) for the most accurate information.

Physicochemical Properties
Property Value

CAS Number 5416-93-3[1][3][4][6][7][8]

Molecular Formula C₈H₇NO₂[3][4][6][7][8]

Molecular Weight 149.15 g/mol [1][2][4][7][9]

Boiling Point 106-110 °C/16 mmHg[1][2]

Density 1.151 g/mL at 25 °C[1][2]

Refractive Index n20/D 1.548[1][2]

Synonyms
1-Isocyanato-4-methoxybenzene, p-Anisyl

isocyanate[1][2][6]

Experimental Protocols for Quality Control
Accurate determination of the purity and isocyanate content of 4-Methoxyphenyl isocyanate
is essential. The following are detailed methodologies for key quality control experiments.
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Determination of Isocyanate Content by Titration (Based
on ASTM D2572)
This method determines the percentage of isocyanate (NCO) groups in the material. The

isocyanate reacts with an excess of di-n-butylamine (DBA) to form a urea. The unreacted DBA

is then back-titrated with a standardized solution of hydrochloric acid.

Materials:

Di-n-butylamine (DBA) solution (e.g., 2 M in a suitable solvent like toluene or THF)

Standardized hydrochloric acid (HCl) solution (e.g., 0.1 N)

Toluene or Tetrahydrofuran (THF), anhydrous

Isopropyl alcohol

Bromophenol blue indicator solution

Analytical balance, titration burette, flasks, and magnetic stirrer

Procedure:

Accurately weigh approximately 2.0-2.5 g of the 4-Methoxyphenyl isocyanate sample into

a dry, tared 250 mL Erlenmeyer flask.

Add 50 mL of anhydrous toluene or THF to dissolve the sample.

Carefully pipette 25.0 mL of the di-n-butylamine solution into the flask. Stopper the flask and

swirl to mix.

Allow the reaction mixture to stand at room temperature for 15 minutes.

Add 100 mL of isopropyl alcohol and 4-6 drops of bromophenol blue indicator.

Titrate the solution with the standardized 0.1 N HCl solution to the endpoint, which is

indicated by a color change from blue to a stable yellow.[10]
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Perform a blank titration by following the same procedure but without the 4-Methoxyphenyl
isocyanate sample.[10]

Calculation: The percent NCO is calculated using the following formula:

% NCO = [(B - S) × N × 4.202] / W

Where:

B = Volume of HCl solution required for the blank titration (mL)

S = Volume of HCl solution required for the sample titration (mL)

N = Normality of the HCl solution

W = Weight of the sample (g)

4.202 = Milliequivalent weight of the NCO group

Purity Determination by Gas Chromatography (GC)
Gas chromatography is a standard method for assessing the purity of volatile and semi-volatile

organic compounds.

Instrumentation and Conditions (Typical):

Gas Chromatograph: Agilent 7890B or equivalent with a Flame Ionization Detector (FID).

Column: HP-5 (or equivalent 5% phenyl methyl siloxane), 30 m x 0.32 mm ID, 0.25 µm film

thickness.

Carrier Gas: Helium, constant flow rate of 1.5 mL/min.

Injector Temperature: 250 °C.

Detector Temperature: 300 °C.

Oven Temperature Program:
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Initial temperature: 80 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Hold at 280 °C for 5 minutes.

Injection Volume: 1 µL.

Split Ratio: 50:1.

Procedure:

Sample Preparation: Prepare a solution of 4-Methoxyphenyl isocyanate in a suitable

anhydrous solvent (e.g., dichloromethane or toluene) at a concentration of approximately 1

mg/mL.

Injection: Inject the prepared sample into the GC.

Analysis: Record the chromatogram. The purity is determined by calculating the area percent

of the main peak corresponding to 4-Methoxyphenyl isocyanate relative to the total area of

all peaks.

Signaling Pathways and Experimental Workflows
Urea Synthesis: The Primary Reaction Pathway
The most common and significant reaction of 4-Methoxyphenyl isocyanate in drug

development and synthetic chemistry is its reaction with primary or secondary amines to form

substituted ureas.[11][12][13] This reaction is a nucleophilic addition to the carbonyl carbon of

the isocyanate group.

R¹R²NH (Amine) 4-MeO-Ph-NCO (4-Methoxyphenyl isocyanate) Transition StateNucleophilic Attack 4-MeO-Ph-NH-C(=O)NR¹R² (Substituted Urea)Proton Transfer

Click to download full resolution via product page

Caption: Reaction mechanism for urea synthesis.
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Quality Control Workflow
The following diagram illustrates a typical workflow for the quality control of incoming batches

of 4-Methoxyphenyl isocyanate.
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Caption: Quality control workflow for 4-Methoxyphenyl isocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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